Cas no 690249-44-6 (N-(3-difluoromethanesulfonylphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide)

• Product Name: N-(3-difluoromethanesulfonylphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• CAS No: 690249-44-6
• MF: C₁₈H₁₈F₃N₃O₂S₂
• MW: 429.479631900787
• CID: 6407706
• PubChem ID: 2147109
• Update Time: 2025-05-22

N-(3-difluoromethanesulfonylphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(3-difluoromethanesulfonylphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• N-[3-(difluoromethylsulfonyl)phenyl]-4-(4-fluorophenyl)piperazine-1-carbothioamide
• CHEMBL1354156
• MLS000724852
• HMS3383G15
• AKOS000809886
• SMR000236942
• 690249-44-6
• HMS1654O22
• N-(3-((difluoromethyl)sulfonyl)phenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide
• F1743-0018
• HMS2594M24

• Inchi： 1S/C18H18F3N3O2S2/c19-13-4-6-15(7-5-13)23-8-10-24(11-9-23)18(27)22-14-2-1-3-16(12-14)28(25,26)17(20)21/h1-7,12,17H,8-11H2,(H,22,27)
• InChI Key： YNFOWUZUKARPPW-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1=CC=CC(=C1)NC(N1CCN(C2C=CC(=CC=2)F)CC1)=S)(=O)=O

Computed Properties

• Exact Mass: 429.07925366g/mol
• Monoisotopic Mass: 429.07925366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-difluoromethanesulfonylphenyl)-4-(4-fluorophenyl)piperazine-1-carbothioamide

N-(3-Difluoromethanesulfonylphenyl)-4-(4-Fluorophenyl)Piperazine-1-Carbothioamide: A Comprehensive Overview

N-(3-Difluoromethanesulfonylphenyl)-4-(4-Fluorophenyl)Piperazine-1-Carbothioamide, also known by its CAS number 690249-44-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring, a sulfonyl group, and a carbothioamide functional group. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is composed of several key components. The piperazine ring, a six-membered ring containing two nitrogen atoms, serves as the central framework. Attached to this ring is a 3-difluoromethanesulfonylphenyl group, which introduces electron-withdrawing effects due to the sulfonyl and difluoromethyl substituents. Additionally, the 4-fluorophenyl group further enhances the electronic properties of the molecule. The carbothioamide group at position 1 of the piperazine ring adds another layer of complexity, potentially influencing the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for designing bioactive molecules, particularly in the development of inhibitors for various enzyme targets. The sulfonyl and fluorine substituents are known to enhance drug-like properties such as lipophilicity and metabolic stability, which are crucial for drug candidates.

Moreover, the synthesis of N-(3-Difluoromethanesulfonylphenyl)-4-(4-Fluorophenyl)Piperazine-1-Carbothioamide has been optimized through advanced synthetic methodologies. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, to achieve high yields and purity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Additionally, its electronic properties suggest potential applications in organic electronics or as a component in advanced materials.

From an environmental perspective, understanding the fate and behavior of this compound is essential for its safe handling and disposal. Studies have indicated that it exhibits moderate biodegradability under specific conditions, though further research is needed to fully assess its environmental impact.

In conclusion, N-(3-Difluoromethanesulfonylphenyl)-4-(4-Fluorophenyl)Piperazine-1-Carbothioamide (CAS No: 690249-44-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.